Cas no 1799579-59-1 (C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine)

C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine is a fluorinated pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its key structural features include a difluoropropoxy substituent, which enhances metabolic stability and bioavailability, and a methylamine group that facilitates further functionalization. The pyrimidine core offers a versatile scaffold for designing bioactive compounds, particularly in kinase inhibition or nucleoside analog development. The difluoro-propoxy moiety may improve lipophilicity and membrane permeability, making it valuable for drug discovery. This compound is suitable for use as an intermediate in synthesizing more complex molecules, offering researchers a precise and modifiable building block for targeted studies.
C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine structure
1799579-59-1 structure
Product Name:C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine
CAS No:1799579-59-1
MF:C8H11F2N3O
MW:203.189248323441
MDL:MFCD30181961
CID:4777901
Update Time:2026-02-27

C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine Chemical and Physical Properties

Names and Identifiers

    • (4-(2,2-difluoropropoxy)pyrimidin-5-yl)methanamine
    • C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine
    • FC(COC1=NC=NC=C1CN)(C)F
    • SB34406
    • (4-(2,2-difluoropropoxyl)pyrimidin-5-yl)methanamine
    • MDL: MFCD30181961
    • Inchi: 1S/C8H11F2N3O/c1-8(9,10)4-14-7-6(2-11)3-12-5-13-7/h3,5H,2,4,11H2,1H3
    • InChI Key: BAXXHIMGOVSBPP-UHFFFAOYSA-N
    • SMILES: FC(C)(COC1C(=CN=CN=1)CN)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 180
  • XLogP3: 0.4
  • Topological Polar Surface Area: 61

C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine Pricemore >>

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